Cas no 2639449-84-4 (3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid
• CAS No: 2639449-84-4
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 5878063
• PubChem ID: 165896583
• Update Time: 2025-10-31

3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1589410
• 3-{[(tert-butoxy)carbonyl]amino}-3-(3-phenoxyphenyl)propanoic acid
• 2639449-84-4
• 3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid

• Inchi： 1S/C20H23NO5/c1-20(2,3)26-19(24)21-17(13-18(22)23)14-8-7-11-16(12-14)25-15-9-5-4-6-10-15/h4-12,17H,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： BOFDHUBZNLUGNU-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=C(C=1)OC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 357.15762283g/mol
• Monoisotopic Mass: 357.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid

3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid: A Comprehensive Overview

CAS No. 2639449-84-4, also known as 3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, an amino functional group, and a phenoxyphenyl substituent. These features contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. The Boc group is known for its stability under acidic conditions and its ease of removal under mild basic conditions, making it an ideal choice for protecting amino groups during multi-step syntheses. In the context of 3-{(tert-butoxy)carbonylamino}-3-(3-phenoxyphenyl)propanoic acid, the Boc group ensures that the amino functionality remains intact during synthetic manipulations, thereby preserving the compound's integrity.

The presence of the aminobutoxy)string>carbonylamino}string>-3-(3-string>-phenoxyphenyl}propanoic acid} is crucial for its potential biological activity. Amino groups are known to participate in hydrogen bonding and other non-covalent interactions, which can influence the compound's binding affinity to biological targets such as enzymes and receptors. This property makes 3-{(tert-butoxy)string}-carbonylamino} string>-3-(3-string>-phenoxyphenyl}propanoic acid} a promising candidate for drug development, particularly in areas such as neurodegenerative diseases and cancer therapy.

The 3-

In recent years, several studies have explored the potential therapeutic applications of 3-{(tert-

The synthetic route to 3-{(tert-

The physical properties of 3-{(tert-

In terms of safety and toxicity, preliminary studies suggest that 3-{(tert-

In conclusion, 3-{(tert-}stron-amino}stron-propanoic acid} (CAS No. 2639449-84-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the tert-butoxycarbonyl protecting group, amino functional group, and phenoxyphenyl substituent, contribute to its diverse biological activities and make it an attractive candidate for drug development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of complex biological processes and developing novel therapeutic strategies.